Cas no 1904073-25-1 (1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• CAS No: 1904073-25-1
• MF: C₂₅H₂₆N₂O₄
• MW: 418.484946727753
• CID: 5843535
• PubChem ID: 92080142
• Update Time: 2025-07-23

1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{8-[3-(benzyloxy)benzoyl]-8-azabicyclo[3.2.1]octan-3-yl}pyrrolidine-2,5-dione
• F6473-7188
• AKOS025343009
• 1904073-25-1
• 1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• 1-[8-(3-phenylmethoxybenzoyl)-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C25H26N2O4/c28-23-11-12-24(29)27(23)21-14-19-9-10-20(15-21)26(19)25(30)18-7-4-8-22(13-18)31-16-17-5-2-1-3-6-17/h1-8,13,19-21H,9-12,14-16H2
• InChI Key： DBKPXGUDWVQBEO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OCC1C=CC=CC=1)N1C2CCC1CC(C2)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 418.18925731g/mol
• Monoisotopic Mass: 418.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

Introduction to 1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione (CAS No: 1904073-25-1)

1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione, identified by its CAS number 1904073-25-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of this compound features apyrrolidine-2,5-dione core, which is flanked by a bulkyazabicyclo[3.2.1]octan-3-yl moiety. The presence of this bicyclic system imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the substitution pattern around the bicyclic core includes abenzyloxy group attached to abenzoyl moiety, further enhancing the complexity and potential functionality of the compound.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in drug discovery and therapeutic intervention. Thepyrrolidine-2,5-dione scaffold is particularly noteworthy due to its presence in several bioactive molecules, including protease inhibitors and kinase inhibitors. The structural features of this compound make it a promising candidate for further investigation in these areas.

Theazabicyclo[3.2.1]octan-3-yl component of the molecule introduces a unique three-membered ring system that can influence both the conformational flexibility and the electronic properties of the compound. This structural motif has been explored in various drug-like molecules due to its ability to mimic natural amino acid sequences and interact with biological targets in a specific manner. The incorporation of this moiety into the current compound suggests potential applications in modulating enzyme activity or receptor binding.

Thebenzyloxy-benzoyl substitution pattern on the bicyclic core is particularly interesting from a synthetic chemistry perspective. These functional groups not only contribute to the molecular weight but also provide sites for further derivatization and modification. Such modifications can be tailored to optimize pharmacokinetic properties or enhance binding affinity to specific biological targets. The presence of these aromatic groups also suggests potential for electronic effects that could influence interactions with proteins or nucleic acids.

The synthesis of this compound represents a significant achievement in organic chemistry, particularly given the complexity of its molecular architecture. The construction of theazabicyclo[3.2.1]octan-3-yl core requires precise control over reaction conditions and stereochemistry, highlighting the synthetic expertise required to produce such molecules in high yield and purity. Advances in synthetic methodologies have enabled chemists to access increasingly complex structures like this one, opening up new avenues for drug discovery.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to various therapeutic areas. The combination of structural features such as thepyrrolidine-2,5-dione,azabicyclo[3.2.1]octan-3-yl, and(benzyloxy)benzoyl moieties makes it a versatile scaffold for further exploration. For instance, it could potentially interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders.

The potential applications of this compound are further underscored by its structural similarity to known bioactive molecules. By leveraging existing knowledge about related compounds, researchers can gain insights into possible mechanisms of action and optimize derivatives for improved efficacy and selectivity. Such an approach is increasingly common in modern drug discovery pipelines, where computational modeling and high-throughput screening play crucial roles.

The future direction of research on this compound will likely involve both computational studies and experimental validation. Computational methods can help predict binding interactions with biological targets, while experimental assays will provide empirical evidence of activity. This combined approach is essential for understanding how structural modifications influence biological outcomes and for identifying lead compounds for further development.

In conclusion,1-((1R,5S)-8-(3-(benzyloxy)benzoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione(CAS No: 1904073-25-1) represents an intriguing molecule with significant potential in medicinal chemistry and pharmacology. Its complex structure and functional groups make it a valuable tool for exploring new therapeutic strategies across multiple disease areas.